3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-chlorophenyl)-4-methyl-
CAS No.: 116114-20-6
Cat. No.: VC4070755
Molecular Formula: C9H8ClN3O
Molecular Weight: 209.63 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116114-20-6 |
|---|---|
| Molecular Formula | C9H8ClN3O |
| Molecular Weight | 209.63 g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-4-methyl-1H-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C9H8ClN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14) |
| Standard InChI Key | FMUWJXJGJZXYJN-UHFFFAOYSA-N |
| SMILES | CN1C(=NNC1=O)C2=CC=C(C=C2)Cl |
| Canonical SMILES | CN1C(=NNC1=O)C2=CC=C(C=C2)Cl |
Introduction
Chemical Identity and Structural Characteristics
Molecular Architecture
The compound’s systematic name, 3H-1,2,4-triazol-3-one, 2,4-dihydro-5-(4-chlorophenyl)-4-methyl-, reflects its core structure: a five-membered triazole ring with one oxygen atom forming a ketone group. The substituents include:
-
4-Methyl group: Attached to position 4 of the triazolone ring.
-
4-Chlorophenyl group: A benzene ring substituted with a chlorine atom at the para position, linked to position 5 of the heterocycle .
The molecular formula is C₉H₈ClN₃O, with a molecular weight of 209.63 g/mol. Its IUPAC name is 5-(4-chlorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one.
| Property | Value (Analog Estimates) | Source Compound Reference |
|---|---|---|
| Density | 1.3–1.5 g/cm³ | |
| Melting Point | 160–175°C | |
| Boiling Point | Not reported | |
| Solubility | Low in water | |
| LogP (Partition Coeff.) | ~2.1 |
The presence of the chlorophenyl group enhances lipophilicity, suggesting moderate solubility in organic solvents like ethanol or dimethyl sulfoxide .
Synthesis and Manufacturing
Synthetic Pathways
The synthesis of 5-(4-chlorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one likely follows established methods for triazolone derivatives. A representative route involves:
-
Hydrazide Formation: Reaction of 4-chlorobenzoyl chloride with methyl hydrazine to form a substituted hydrazide intermediate.
-
Cyclization: Treatment with alkaline agents (e.g., NaOH) to induce ring closure, forming the triazolone core .
-
Purification: Crystallization from ethanol or aqueous ethanol to isolate the pure compound .
Key reaction steps:
This method aligns with protocols used for structurally similar compounds, such as 4-amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one .
Optimization Challenges
-
Regioselectivity: Ensuring proper substituent placement during cyclization requires precise temperature and pH control .
-
Yield Improvement: Reported yields for analogous reactions range from 60% to 75%, necessitating solvent optimization .
Pharmacological Profile
Antimicrobial Activity
Though direct studies on this compound are absent, structurally related 1,2,4-triazol-3-one derivatives exhibit broad-spectrum antimicrobial properties. For example:
-
Gram-positive bacteria: MIC values of 3.91–125 µg/mL against Staphylococcus aureus and Bacillus subtilis .
-
Fungal pathogens: Moderate activity against Candida albicans (MIC = 62.5–250 µg/mL) .
The 4-chlorophenyl moiety enhances membrane penetration, while the methyl group may stabilize interactions with bacterial enzymes .
Mechanism of Action
Triazolone derivatives inhibit microbial growth via:
Applications and Industrial Relevance
Pharmaceutical Development
-
Antibacterial agents: Potential candidate for treating methicillin-resistant Staphylococcus aureus (MRSA) .
-
Antifungal formulations: Synergistic use with azole antifungals to combat resistance .
Agricultural Uses
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume